Cas no 101252-73-7 ((2-Chloro-6-nitrophenyl)methanamine)

• Product Name: (2-Chloro-6-nitrophenyl)methanamine
• CAS No: 101252-73-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD03410976
• CID: 1131106
• PubChem ID: 427359
• Update Time: 2025-05-20

(2-Chloro-6-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-nitrophenyl)methanamine
• SureCN4146683
• AK-57164
• ACMC-20m4aw
• 2-Chlor-6-nitro-benzylamin
• 2-Chlor-6-nitrobenzylamin
• CTK0D9695
• 2-chloro-6-nitrobenzylamine
• (2-chloro-6-nitrophenyl)methylamine
• AC1L8JFE
• 2-chloro-6-nitro-benzylamine
• Benzenemethanamine, 2-chloro-6-nitro-
• BB 0261803
• DTXSID00330177
• BEA25273
• A1-00665
• AS-63059
• CS-0157023
• MFCD03410976
• 1-(2-CHLORO-6-NITROPHENYL)METHANAMINE
• C71066
• AKOS013057023
• EN300-1983538
• DA-16382
• 101252-73-7
• SCHEMBL4146683
• (2-Chloro-6-nitrophenyl)methanamine

• MDL： MFCD03410976
• Inchi： 1S/C7H7ClN2O2/c8-6-2-1-3-7(10(11)12)5(6)4-9/h1-3H,4,9H2
• InChI Key： SPLDTOFRTGVWKF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.01971
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8

Experimental Properties

• PSA: 69.16

Additional information on (2-Chloro-6-nitrophenyl)methanamine

The Chemical Properties and Applications of (2-Chloro-6-Nitrophenyl)Methanamine

(2-Chloro-6-nitrophenyl)methanamine, also known by its CAS number 101252-73-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in various industries. The molecule consists of a methanamine group attached to a chloronitrobenzene ring, which imparts it with distinctive chemical properties.

The synthesis of (2-chloro-6-nitrophenyl)methanamine involves a series of well-defined chemical reactions. Typically, the starting material is chloronitrobenzene, which undergoes nucleophilic substitution or other suitable reactions to introduce the methanamine group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more scalable and cost-effective. The compound's stability under various conditions has also been studied extensively, revealing its resistance to hydrolysis and oxidation under mild conditions.

One of the most promising applications of (2-chloro-6-nitrophenyl)methanamine lies in its use as an intermediate in pharmaceutical chemistry. The presence of both chlorine and nitro groups on the aromatic ring makes it an ideal candidate for further functionalization. Researchers have explored its potential as a precursor for bioactive compounds, including anti-inflammatory agents and antiviral drugs. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its role in drug discovery, (2-chloro-6-nitrophenyl)methanamine has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be exploited in the development of new catalysts or sensors. Furthermore, the compound's electronic properties make it a candidate for applications in organic electronics, such as in the fabrication of conductive polymers or semiconducting materials.

The environmental impact and safety profile of (2-chloro-6-nitrophenyl)methanamine are critical considerations for its industrial use. Studies have shown that the compound is not particularly hazardous under normal handling conditions; however, proper precautions should be taken during synthesis and storage to avoid exposure to strong oxidizing agents or high temperatures. Regulatory agencies have classified it as a non-hazardous substance for most industrial applications, provided that standard safety protocols are followed.

In conclusion, (2-chloro-6-nitrophenyl)methanamine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking novel solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical industry is expected to grow further.